molecular formula C10H12O3 B1605668 Ethyl p-tolyl carbonate CAS No. 22719-81-9

Ethyl p-tolyl carbonate

Cat. No. B1605668
CAS RN: 22719-81-9
M. Wt: 180.2 g/mol
InChI Key: SMZZUTOGLVAUKB-UHFFFAOYSA-N
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Description

Ethyl p-tolyl carbonate is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.
The exact mass of the compound Ethyl p-tolyl carbonate is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 9016. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

22719-81-9

Product Name

Ethyl p-tolyl carbonate

Molecular Formula

C10H12O3

Molecular Weight

180.2 g/mol

IUPAC Name

ethyl (4-methylphenyl) carbonate

InChI

InChI=1S/C10H12O3/c1-3-12-10(11)13-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3

InChI Key

SMZZUTOGLVAUKB-UHFFFAOYSA-N

SMILES

CCOC(=O)OC1=CC=C(C=C1)C

Canonical SMILES

CCOC(=O)OC1=CC=C(C=C1)C

Other CAS RN

22719-81-9

Origin of Product

United States

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